Cas no 102438-62-0 (Bisphenol A-2,2',6,6'-d4)

Bisphenol A-2,2',6,6'-d4 structure
Bisphenol A-2,2',6,6'-d4 structure
Product Name:Bisphenol A-2,2',6,6'-d4
CAS No:102438-62-0
MF:C15H16O2
MW:232.310991287231
CID:125072
PubChem ID:92043868
Update Time:2024-11-04

Bisphenol A-2,2',6,6'-d4 Chemical and Physical Properties

Names and Identifiers

    • Phen-3,5-d2-ol,4,4'-(1-methylethylidene)bis- (9CI)
    • BISPHENOL-A-2,2’,6,6’-D4
    • BISPHENOL-A-2,2',6,6'-D4
    • Bisphenol-A-2,2,6,6-d41000µg
    • Bisphenol A-3,3',5,5'-d4
    • Bisphenol A-d4-1
    • 347841-41-2
    • BISPHENOL-A-3,3',5,5'-D4
    • D99211
    • 102438-62-0
    • HY-18260S5
    • CS-0564529
    • 2,6-dideuterio-4-[2-(3,5-dideuterio-4-hydroxyphenyl)propan-2-yl]phenol
    • Bisphenol-alpha-2,2',6,6'-d4
    • Bisphenol A-2,2',6,6'-d4
    • Inchi: 1S/C15H16O2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,16-17H,1-2H3/i7D,8D,9D,10D
    • InChI Key: IISBACLAFKSPIT-ULDPCNCHSA-N
    • SMILES: OC1C([2H])=CC(=CC=1[2H])C(C)(C)C1C=C([2H])C(=C([2H])C=1)O

Computed Properties

  • Exact Mass: 232.140137g/mol
  • Monoisotopic Mass: 232.140137g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 232.31g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • LogP: 3.42370

Bisphenol A-2,2',6,6'-d4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B519507-10mg
Bisphenol A-2,2',6,6'-d4
102438-62-0
10mg
$ 144.00 2023-09-08
TRC
B519507-1mg
Bisphenol A-2,2',6,6'-d4
102438-62-0
1mg
$ 64.00 2023-09-08
TRC
B519507-2mg
Bisphenol A-2,2',6,6'-d4
102438-62-0
2mg
$ 81.00 2023-09-08
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk